Cas no 2171641-18-0 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclopropane-1-carboxylic acid
• CAS No: 2171641-18-0
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6258420
• PubChem ID: 165562054
• Update Time: 2025-05-24

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclopropane-1-carboxylic acid
• EN300-1503427
• 2171641-18-0
• 1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C25H26N2O5/c1-2-7-21(22(28)26-15-25(12-13-25)23(29)30)27-24(31)32-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h2-6,8-11,20-21H,1,7,12-15H2,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： IYXAPNAIQCQESL-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(C(CC=C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclopropane-1-carboxylic acid

Compound CAS No. 2171641-18-0: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclopropane-1-carboxylic Acid

The compound with CAS number 2171641-18-0, named as 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}cyclopropane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biotechnology. This compound is characterized by its complex structure, which includes a cyclopropane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentenamide moiety. These structural features make it a versatile platform for advanced chemical modifications and functionalizations.

The cyclopropane ring in the molecule is known for its unique strain energy and reactivity, which can be exploited in various synthetic transformations. The Fmoc group, derived from 9H-fluoren-9-yl methoxycarbonyl, is a well-known protecting group in peptide synthesis and has been extensively used in solid-phase synthesis due to its stability under basic conditions and ease of removal under acidic conditions. The presence of the Fmoc group in this compound suggests its potential application in peptide chemistry and drug delivery systems.

The pentenamide moiety introduces additional functionality to the molecule, including potential sites for further chemical modifications or interactions with biological systems. Recent studies have highlighted the importance of such multifunctional molecules in drug design, where the integration of multiple functional groups can lead to enhanced bioavailability, targeting efficiency, and therapeutic efficacy.

In terms of synthesis, this compound likely involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. The construction of the cyclopropane ring may involve [2+1] cycloaddition reactions or other ring-closing strategies. The incorporation of the Fmoc group would typically involve activation via a coupling reagent, followed by nucleophilic attack by the amine group present in the molecule.

Recent research has shown that compounds with similar structural motifs have been explored for their potential in targeted drug delivery systems. For instance, the Fmoc group can serve as a protective shield during drug delivery, ensuring stability until the drug reaches its target site. Once at the target site, controlled cleavage of the Fmoc group can release the active drug moiety, thereby minimizing systemic toxicity and improving therapeutic outcomes.

The presence of the pentenamide moiety also opens up possibilities for further functionalization. For example, this moiety could be modified to introduce additional bioactive groups or to enhance solubility properties. Such modifications could potentially lead to novel therapeutics or diagnostic agents with improved performance characteristics.

In conclusion, the compound with CAS number 2171641-18-0 represents a sophisticated example of modern organic chemistry. Its unique structure combines several functional groups that offer immense potential for further research and development. As new applications emerge in fields such as drug delivery, materials science, and biotechnology, this compound stands out as a promising candidate for advancing these areas of study.